Cas no 97632-11-6 (4-Methylvaleric Acid Methyl-d3 Ester)

4-Methylvaleric Acid Methyl-d3 Ester is a deuterated ester derivative of 4-methylvaleric acid, where three hydrogen atoms in the methyl group are replaced by deuterium. This isotopic labeling enhances its utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced background interference. The compound is particularly valuable in metabolic research, tracer studies, and pharmacokinetic investigations due to its stable isotopic signature. Its high chemical purity and well-defined deuteration pattern ensure reliable and reproducible results in analytical applications. The ester functionality also facilitates derivatization and detection in gas chromatography-mass spectrometry (GC-MS) workflows.

4-Methylvaleric Acid Methyl-d3 Ester structure

97632-11-6 structure

Product Name:4-Methylvaleric Acid Methyl-d3 Ester

CAS No:97632-11-6

MF:

MW:

CID:2086387

Update Time:2025-05-21

4-Methylvaleric Acid Methyl-d3 Ester Chemical and Physical Properties

Names and Identifiers

- 4-Methylvaleric Acid Methyl-d3 Ester

4-Methylvaleric Acid Methyl-d3 Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M338507-25mg	4-Methylvaleric Acid Methyl-d3 Ester	97632-11-6	25mg	$207.00	2023-05-17
TRC	M338507-250mg	4-Methylvaleric Acid Methyl-d3 Ester	97632-11-6	250mg	$1642.00	2023-05-17
TRC	M338507-100mg	4-Methylvaleric Acid Methyl-d3 Ester	97632-11-6	100mg	$ 800.00	2023-09-07

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Additional information on 4-Methylvaleric Acid Methyl-d3 Ester

Recent Advances in the Study of 4-Methylvaleric Acid Methyl-d3 Ester (CAS: 97632-11-6)

The compound 4-Methylvaleric Acid Methyl-d3 Ester (CAS: 97632-11-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications. This deuterated ester derivative of 4-methylvaleric acid is increasingly being utilized as a stable isotope-labeled internal standard in mass spectrometry-based metabolomics and pharmacokinetic studies. The incorporation of deuterium atoms enhances its utility in quantitative analyses by minimizing interference from endogenous compounds.

Recent studies have focused on the synthesis and characterization of 4-Methylvaleric Acid Methyl-d3 Ester, with particular emphasis on its purity and isotopic enrichment. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity and isotopic distribution of this compound. These efforts are critical for ensuring its reliability as an analytical standard in sensitive detection methods.

In the context of metabolic pathway analysis, 4-Methylvaleric Acid Methyl-d3 Ester has been instrumental in tracing the fate of branched-chain fatty acids and their derivatives. Researchers have utilized this compound to investigate disorders related to amino acid metabolism, such as maple syrup urine disease (MSUD), where abnormal accumulation of branched-chain amino acids and their keto-acid derivatives occurs. The deuterated ester serves as a valuable tool for distinguishing between endogenous and exogenous metabolites in complex biological matrices.

Pharmaceutical applications of 4-Methylvaleric Acid Methyl-d3 Ester are also being explored, particularly in drug metabolism and pharmacokinetics (DMPK) studies. Its use as a stable isotope-labeled analog allows for precise quantification of drug metabolites, enabling researchers to track drug distribution and elimination with greater accuracy. This has important implications for the development of new therapeutic agents and the optimization of dosing regimens.

Looking ahead, ongoing research aims to expand the applications of 4-Methylvaleric Acid Methyl-d3 Ester in various analytical and diagnostic contexts. The compound's stability and detectability make it a promising candidate for use in clinical diagnostics, where accurate measurement of metabolic intermediates is crucial for disease monitoring and management. Additionally, its potential role in environmental analysis, particularly in the detection of volatile organic compounds, is an area of active investigation.

In conclusion, 4-Methylvaleric Acid Methyl-d3 Ester (CAS: 97632-11-6) represents an important tool in modern chemical biology and pharmaceutical research. Its applications in metabolomics, drug development, and clinical diagnostics continue to grow, supported by ongoing advancements in analytical methodologies. As research in these areas progresses, the compound is expected to play an increasingly vital role in advancing our understanding of metabolic processes and improving therapeutic interventions.